2-(2-fluorophenoxy)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C17H16FN5O2/c1-23-12(8-14(22-23)15-10-19-6-7-20-15)9-21-17(24)11-25-16-5-3-2-4-13(16)18/h2-8,10H,9,11H2,1H3,(H,21,24)
• InChI Key: SGNXHXVJEJXCNY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=NC=CN=C2)CNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H16FN5O2
• Molecular Weight: 341.34 g/mol

Description

2-(2-fluorophenoxy)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H16FN5O2 and its molecular weight is 341.346. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• A study by Chkirate et al. (2019) investigated pyrazole-acetamide derivatives in the synthesis of Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant antioxidant activity, highlighting the potential utility of related compounds in various biochemical applications (Chkirate et al., 2019).

Antipsychotic Potential

• Wise et al. (1987) explored derivatives of 2-fluorophenoxy acetamide for their potential antipsychotic properties. Their research indicated promising behavioral profiles in animal models, suggesting these compounds could be valuable in the development of novel antipsychotic medications (Wise et al., 1987).

Toxicological Evaluation

• Karanewsky et al. (2015) conducted a comprehensive toxicological evaluation of a novel cooling agent related to the compound of interest. Their study assessed the safety for use in food and beverage applications, contributing valuable data to the safety profile of related compounds (Karanewsky et al., 2015).

Flavoring Substance Assessment

• In 2018, a scientific opinion on a flavoring substance structurally similar to 2-fluorophenoxy acetamide was provided by Younes et al. The assessment included insights into the implications for human health, adding to the understanding of the compound's potential uses in the food industry (Younes et al., 2018).

Anti-Inflammatory Activity

• Research by Sunder and Maleraju (2013) focused on synthesizing derivatives of a similar compound with observed anti-inflammatory activity. This work contributes to the field of medicinal chemistry, especially in the context of developing new anti-inflammatory agents (Sunder & Maleraju, 2013).

Chemoselective Acetylation

• A study by Magadum and Yadav (2018) explored the chemoselective acetylation of a related compound, providing insights into the synthesis processes that could be applied to similar chemicals (Magadum & Yadav, 2018).